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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15583276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical and early clinical
research on ABBV-467, a potent and selective inhibitor of the Myeloid Cell Leukemia-1 (MCL-
1) protein, for the treatment of multiple myeloma (MM). The information is compiled from
published research to support drug development and scientific professionals in the field.

Core Mechanism of Action

ABBV-467 is an inhibitor of MCL-1, an anti-apoptotic protein belonging to the B-cell lymphoma
2 (Bcl-2) family.[1] In multiple myeloma and other hematological malignancies, the
overexpression of MCL-1 allows cancer cells to evade apoptosis (programmed cell death),
contributing to tumor survival and resistance to therapy.[2][3][4] ABBV-467 selectively binds to
MCL-1, preventing it from inactivating pro-apoptotic proteins.[1] This action restores the
apoptotic pathway, leading to the death of MCL-1-dependent cancer cells.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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